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Compound of Interest

Compound Name:
1-Iodo-3,4-

methylenedioxybenzene

Cat. No.: B134573 Get Quote

This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for handling 1-Iodo-3,4-methylenedioxybenzene. It is intended for researchers,

scientists, and drug development professionals to ensure minimal risk and maintain operational

integrity in the laboratory.

Hazard Summary
1-Iodo-3,4-methylenedioxybenzene is classified with the following hazards:

Skin Irritation (H315): Causes skin irritation.[1]

Serious Eye Damage (H318): Causes serious eye damage.[1]

Respiratory Irritation (H335): May cause respiratory irritation.[1]

Aquatic Hazard (H412): Harmful to aquatic life with long-lasting effects.[1]

Given its structure as a halogenated aromatic compound, it should be handled with care,

assuming potential for unknown toxicity. Some benzodioxole compounds are known to have

biological activity.
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Specific quantitative toxicity data and occupational exposure limits for 1-Iodo-3,4-
methylenedioxybenzene are not readily available. The table below summarizes the available

information and provides data for structurally similar compounds for reference. This data should

be used with caution as a guideline for risk assessment.

Parameter Value Source/Analogue

GHS Hazard Codes H315, H318, H335, H412 PubChem[1]

Molecular Weight 248.02 g/mol PubChem[1]

Occupational Exposure Limit

(OEL)
Not Available N/A

LD50 (Oral, Rat) Not Available N/A

LD50 (Dermal, Rabbit) Not Available N/A

LC50 (Inhalation) Not Available N/A

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling 1-Iodo-3,4-methylenedioxybenzene.

The following table outlines the recommended PPE.
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PPE Category Recommendation Rationale and Notes

Hand Protection

Double gloving

recommended.Inner Glove:

Disposable nitrile gloves.Outer

Glove: Viton or laminate film

(e.g., SilverShield®/4H®)

gloves.[2][3][4]

Standard nitrile gloves offer

poor resistance to halogenated

hydrocarbons.[5] Viton

provides excellent resistance

to aromatic and halogenated

solvents.[2][3] Laminate film

gloves offer the broadest range

of chemical protection and can

be worn under a more

dexterous outer glove.[4][6][7]

[8] Always inspect gloves for

integrity before use and

practice proper removal

techniques.

Eye and Face Protection

Chemical safety goggles are

mandatory. A full-face shield

must be worn over the goggles

when there is a risk of

splashing.

Protects against splashes that

can cause serious eye

damage.

Skin and Body Protection

A chemical-resistant lab coat

must be worn at all times. For

procedures with a higher

potential for exposure,

chemical-resistant coveralls

are recommended.

Provides a barrier against skin

contact and contamination of

personal clothing.

Respiratory Protection All handling of 1-Iodo-3,4-

methylenedioxybenzene

should be conducted within a

certified chemical fume hood. If

a fume hood is not available or

in the event of a significant

spill, a NIOSH-approved

respirator with an organic

Minimizes inhalation of vapors,

which can cause respiratory

irritation.
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vapor/iodine-specific cartridge

is necessary.

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 1-Iodo-3,4-methylenedioxybenzene is essential for safety.

Experimental Workflow Diagram
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Preparation

Handling

Post-Procedure & Decontamination

Review SDS and SOPs

Don Appropriate PPE

Prepare and Inspect Fume Hood

Assemble and Inspect Glassware

Weigh/Dispense in Fume Hood

Start Experiment

Perform Reaction in Fume Hood

Monitor Reaction Continuously

Cool Reaction and Quench Reagents

End Experiment

Decontaminate Glassware and Surfaces

Segregate Halogenated Waste

Doff PPE Correctly

Wash Hands Thoroughly

 

Waste Segregation & Collection

Interim Storage

Waste Generation

Segregate Halogenated Organic Waste

Use Designated, Compatible Waste Container

Label Container Clearly with Contents

Keep Container Tightly Closed

Store in Satellite Accumulation Area

Use Secondary Containment

Arrange for Professional Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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